[3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol

• CAS RN: 61545-03-7
• Molecular Formula: C16H27N3O
• Molecular Weight: 277.40 g/mol
• IUPAC Name: [3,5-bis(dimethylamino)-4-piperidin-1-ylphenyl]methanol
• InChI: InChI=1S/C16H27N3O/c1-17(2)14-10-13(12-20)11-15(18(3)4)16(14)19-8-6-5-7-9-19/h10-11,20H,5-9,12H2,1-4H3
• InChI Key: GYGIOFPCKDKSJM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=C1N2CCCCC2)N(C)C)CO

Description

[3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol is a useful research compound. Its molecular formula is C16H27N3O and its molecular weight is 277.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 25 g. of methyl 3,5-bis(dimethylamino)-4-piperidinobenzoate in 150 ml. of absolute tetrahydrofuran was added dropwise to a solution of lithium aluminum hydride in 300 ml. of absolute tetrahydrofuran, and the mixture was boiled under reflux for 3 hours. After cooling, the excess lithium aluminum hydride was cautiously decomposed with 100 ml. of ethyl acetate and then with 3 ml. of water and the sodium evaporated to dryness. The residue was taken up in water, the oily product extracted with ethyl acetate and the ethyl acetate solution dried and evaporated. After recrystallization from high-boiling petroleum ether, there was obtained 3,5-bis(dimethylamino)-4-piperidinobenzyl alcohol having a melting point of 90°-92° C.

Synthesis routes and methods II

Procedure details